Cas no 4721-22-6 (1,6-Hexylenebisphosphonic Acid)

1,6-Hexylenebisphosphonic Acid structure
4721-22-6 structure
Product Name:1,6-Hexylenebisphosphonic Acid
CAS No:4721-22-6
MF:C6H16O6P2
MW:246.135164260864
MDL:MFCD01630742
CID:333985
PubChem ID:253661093
Update Time:2025-04-19

1,6-Hexylenebisphosphonic Acid Chemical and Physical Properties

Names and Identifiers

    • 1,6-HEXANEBISPHOSPHONIC ACID
    • 1,6-Hexylenediphosphonic Acid
    • 6-phosphonohexylphosphonic acid
    • 1,6-Diphosphono-hexan
    • 1,6-hexanediphosphonic acid
    • 1,6-HEXYLENEBISPHOSPHONIC ACID
    • hexane-1,6-bisphosphonic acid
    • hexane-1,6-diylbisphosphonic acid
    • hexane-1,6-diyldiphosphonic acid
    • (6-Phosphonohexyl)phosphonic acid
    • hexamethylenediphosphonic acid
    • Hexamethylenebisphosphonic acid
    • C70635
    • EN300-7403049
    • CHEMBL1161208
    • CS-0115747
    • AKOS017344996
    • Hexane-1
    • SCHEMBL1636300
    • H1536
    • MFCD01630742
    • BP-21699
    • 4721-22-6
    • DTXSID60378717
    • HY-140326
    • HEXANE-1,6-DIYLDIPHOSPHONICACID
    • 1,6-Hexanediyldiphosphonic acid
    • DA-74112
    • 1,6-Hexylenebisphosphonic Acid
    • MDL： MFCD01630742
    • Inchi： 1S/C6H16O6P2/c7-13(8,9)5-3-1-2-4-6-14(10,11)12/h1-6H2,(H2,7,8,9)(H2,10,11,12)
    • InChI Key： WDYVUKGVKRZQNM-UHFFFAOYSA-N
    • SMILES： P(CCCCCCP(=O)(O)O)(=O)(O)O

Computed Properties

  • Exact Mass: 246.04200
  • Monoisotopic Mass: 246.04221222g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 115
  • XLogP3: -2

Experimental Properties

  • Melting Point: 203.0 to 208.0 deg-C
  • PSA: 134.68000
  • LogP: 0.90220

1,6-Hexylenebisphosphonic Acid Security Information

1,6-Hexylenebisphosphonic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
S e l l e c k ZHONG GUO
S1758-100mg
Hexane-1,6-diyldiphosphonic acid
 4721-22-6
100mg
 ￥1270.67 2022-04-26
TRC
H295873-10mg
1,6-Hexylenebisphosphonic Acid
 4721-22-6
10mg
 $ 50.00 2022-06-04
TRC
H295873-50mg
1,6-Hexylenebisphosphonic Acid
 4721-22-6
50mg
 $ 65.00 2022-06-04
TRC
H295873-100mg
1,6-Hexylenebisphosphonic Acid
 4721-22-6
100mg
 $ 80.00 2022-06-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
H1536-1g
1,6-Hexylenebisphosphonic Acid
 4721-22-6 98.0%(T)
1g
 ￥1020.0 2022-05-30
abcr
AB234484-1 g
1,6-Hexanebisphosphonic acid; .
 4721-22-6
1g
 €183.00 2023-04-27
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H863134-250mg
1,6-Hexylenediphosphonic Acid
 4721-22-6 ≥98%(T)
250mg
 384.30 2021-05-17
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
H1536-1G
1,6-Hexylenediphosphonic Acid
 4721-22-6 >98.0%(T)
1g
 ¥970.00 2024-04-16
eNovation Chemicals LLC
D752321-1g
1,6-HEXANEBISPHOSPHONIC ACID
 4721-22-6 98.0%
1g
 $180 2024-06-06
Chemenu
CM340017-1g
Hexane-1,6-diyldiphosphonic acid
 4721-22-6 95%+
1g
 $158 2024-07-16

1,6-Hexylenebisphosphonic Acid Related Literature

Related Categories

4721-22-6 (1,6-Hexylenebisphosphonic Acid) Related Products

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent